Cas no 5553-32-2 (3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride)

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride is a chemically synthesized compound featuring a thiolane-1,1-dione core modified with a prop-2-en-1-ylamino substituent. The hydrochloride salt form enhances its solubility and stability, making it suitable for various research and pharmaceutical applications. The presence of the thiolane-1,1-dione moiety contributes to its potential as a versatile intermediate in organic synthesis, particularly in the development of sulfur-containing heterocycles. The prop-2-en-1-ylamino group offers reactivity for further functionalization, enabling its use in cross-coupling or polymerization reactions. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, suggesting potential utility in drug discovery. Its well-defined molecular structure ensures reproducibility in experimental settings.

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride structure

5553-32-2 structure

Product Name:3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride

CAS No:5553-32-2

MF:C₇H₁₄ClNO₂S

MW:211.70955991745

CID:375072

PubChem ID:45074742

Update Time:2025-07-02

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Allylamino)tetrahydrothiophene 1,1-dioxide
- 3-Thiophenamine,tetrahydro-N-2-propen-1-yl-, 1,1-dioxide, hydrochloride (1:1)
- Allyl-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine hydrochloride
- ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE
- ALLYL-(1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YL)-AMINE
- N-allyltetrahydrothiophen-3-amine 1,1-dioxide(SALTDATA: HCl)
- ALLYL-(1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YL)-AMINE
- IFLAB-BB F1294-0153
- 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
- 3-(prop-2-en-1-ylamino)-1$l^{6}-thiolane-1,1-dione hydrochloride
- 1,1-dioxo-N-prop-2-enylthiolan-3-amine;hydrochloride
- N-Allyltetrahydro-3-thiophenamine1,1-dioxide hydrochloride
- 3-(Allylamino)tetrahydrothiophene 1,1-dioxide hydrochloride
- MFCD06799660
- CS-0453583
- BS-37965
- N-allyltetrahydro-3-thiophenamine 1,1-dioxide hydrochloride
- 3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride
- EN300-51426
- AKOS023552843
- 5553-32-2
- G29338
- N-Allyltetrahydro-3-thiophenamine 1,1-dioxide HCl
- 3-(PROP-2-EN-1-YLAMINO)-1??-THIOLANE-1,1-DIONE HYDROCHLORIDE
- MDL： MFCD06799660
- Inchi： 1S/C7H13NO2S.ClH/c1-2-4-8-7-3-5-11(9,10)6-7;/h2,7-8H,1,3-6H2;1H
- InChI Key： WKPLATIOZRZXOQ-UHFFFAOYSA-N
- SMILES： Cl.S1(CCC(C1)NCC=C)(=O)=O

Computed Properties

Exact Mass: 175.06700
Monoisotopic Mass: 211.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6A^2

Experimental Properties

Boiling Point: 354.6°Cat760mmHg
Flash Point: 168.3°C
PSA: 54.55000
LogP: 1.42080

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N285788-25mg	N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride	5553-32-2		25mg	$ 50.00	2022-06-03
TRC	N285788-50mg	N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride	5553-32-2		50mg	$ 65.00	2022-06-03
TRC	N285788-250mg	N-Allyltetrahydro-3-thiophenamine-1,1-dioxide Hydrochloride	5553-32-2		250mg	$ 80.00	2022-06-03
Chemenu	CM305911-1g	3-(Allylamino)tetrahydrothiophene 1,1-dioxide	5553-32-2	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	Y1263494-5g	ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE	5553-32-2	95%	5g	$175	2024-06-06
eNovation Chemicals LLC	Y1263494-10g	ALLYL-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-AMINE	5553-32-2	95%	10g	$230	2023-09-04
Chemenu	CM305911-1g	3-(Allylamino)tetrahydrothiophene 1,1-dioxide	5553-32-2	95%	1g	$317	2021-08-18
Enamine	EN300-51426-0.1g	3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride	5553-32-2	95%	0.1g	$32.0	2023-02-10
Enamine	EN300-51426-0.25g	3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride	5553-32-2	95%	0.25g	$42.0	2023-02-10
Enamine	EN300-51426-0.5g	3-[(prop-2-en-1-yl)amino]-1lambda6-thiolane-1,1-dione hydrochloride	5553-32-2	95%	0.5g	$74.0	2023-02-10